![molecular formula C21H16F2N4OS B2357380 N-(2,5-difluorophenyl)-2-{[7-(4-methylphenyl)-5H-pyrrolo[3,2-d]pyrimidin-4-yl]sulfanyl}acetamide CAS No. 1251580-18-3](/img/structure/B2357380.png)
N-(2,5-difluorophenyl)-2-{[7-(4-methylphenyl)-5H-pyrrolo[3,2-d]pyrimidin-4-yl]sulfanyl}acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2,5-difluorophenyl)-2-{[7-(4-methylphenyl)-5H-pyrrolo[3,2-d]pyrimidin-4-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C21H16F2N4OS and its molecular weight is 410.44. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Enzyme Inhibition for Antitumor Activity
A study by Gangjee et al. (2007) elaborates on the synthesis of classical and nonclassical antifolates, aiming at inhibiting dihydrofolate reductase (DHFR) for antitumor purposes. The research indicates the potential of these compounds as potent inhibitors of human DHFR and their efficacy in inhibiting tumor cell growth in culture, which suggests a pathway for the development of new antitumor agents Gangjee et al., 2007.
Structural Analysis and Chemical Behavior
In a separate study, Subasri et al. (2016) provided insights into the crystal structures of similar 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides, highlighting the molecular conformation and intramolecular hydrogen bonding. This research is crucial for understanding the chemical behavior and reactivity of such compounds Subasri et al., 2016.
Dual Inhibition for Enhanced Therapeutic Potential
Another significant contribution by Gangjee et al. (2008) discusses the synthesis of compounds as potential dual inhibitors of thymidylate synthase (TS) and DHFR. The study identifies compounds with potent inhibitory activities, underscoring their therapeutic potential in treating diseases that involve rapid cell proliferation, such as cancer Gangjee et al., 2008.
Antiviral and Antimicrobial Applications
Moreover, research into the vibrational spectroscopic signatures and effect of rehybridization of similar compounds by Mary et al. (2022) offers a quantum computational approach to understanding the antiviral and antimicrobial efficacy of these molecules. This study provides a foundation for the development of novel antiviral agents, particularly in the context of current global health challenges Mary et al., 2022.
properties
IUPAC Name |
N-(2,5-difluorophenyl)-2-[[7-(4-methylphenyl)-5H-pyrrolo[3,2-d]pyrimidin-4-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16F2N4OS/c1-12-2-4-13(5-3-12)15-9-24-20-19(15)25-11-26-21(20)29-10-18(28)27-17-8-14(22)6-7-16(17)23/h2-9,11,24H,10H2,1H3,(H,27,28) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IIKBOBXJVXVLPX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CNC3=C2N=CN=C3SCC(=O)NC4=C(C=CC(=C4)F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16F2N4OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.